Cas no 6269-45-0 (2-(2-nitrophenyl)-1,3-benzothiazole)
6269-45-0 structure
Product Name:2-(2-nitrophenyl)-1,3-benzothiazole
CAS No:6269-45-0
MF:C13H8N2O2S
MW:256.279821395874
CID:957284
PubChem ID:95762
Update Time:2025-04-19
2-(2-nitrophenyl)-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-nitrophenyl)-1,3-benzothiazole
- 2-(2-Nitro-phenyl)-benzothiazole
- (2-nitrophenyl)benzothiazole
- 2-(1-NAPHTHYLOXY)PROPANOIC ACID
- 2-(2-nitrophenyl)benzo[d]thiazole
- 2-(2-Nitro-phenyl)-benzothiazol
- 2-<2-Nitro-phenyl>-benzthiazol
- Benzothiazole,2-(2-nitrophenyl)
- BRN 0223818
- STL200062
- DS-003296
- DTXSID30211748
- NSC-33752
- AKOS015859227
- SCHEMBL3053833
- 2-(o-nitrophenyl)-benzothiazole
- 2-(2-Nitrophenyl)benzothiazole
- NSC33752
- CHEMBL1774675
- NSC 33752
- 6269-45-0
- Benzothiazole, 2-(2-nitrophenyl)-
-
- Inchi: 1S/C13H8N2O2S/c16-15(17)11-7-3-1-5-9(11)13-14-10-6-2-4-8-12(10)18-13/h1-8H
- InChI Key: SFJCNIFMWRMVCX-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1C1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 256.03100
- Monoisotopic Mass: 256.030648
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 87
Experimental Properties
- Density: 1.397
- Boiling Point: 440.8°C at 760 mmHg
- Flash Point: 220.4°C
- Refractive Index: 1.71
- PSA: 86.95000
- LogP: 4.39470
2-(2-nitrophenyl)-1,3-benzothiazole Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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